2-(6,7-dimethyl-3-oxo-1,2,3,4-tetrahydroquinoxalin-2-yl)-N-[2-(trifluoromethyl)phenyl]acetamide

• IUPAC Name: 2-(6,7-dimethyl-3-oxo-2,4-dihydro-1H-quinoxalin-2-yl)-N-[2-(trifluoromethyl)phenyl]acetamide
• InChI: InChI=1S/C19H18F3N3O2/c1-10-7-14-15(8-11(10)2)25-18(27)16(23-14)9-17(26)24-13-6-4-3-5-12(13)19(20,21)22/h3-8,16,23H,9H2,1-2H3,(H,24,26)(H,25,27)
• InChI Key: DKWLHEDGNHDKFR-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC2=C(C=C1C)NC(=O)C(N2)CC(=O)NC3=CC=CC=C3C(F)(F)F
• Molecular Formula: C19H18F3N3O2
• Molecular Weight: 377.4 g/mol
• CAS No.: 357199-22-5

Description

2-(6,7-dimethyl-3-oxo-1,2,3,4-tetrahydroquinoxalin-2-yl)-N-[2-(trifluoromethyl)phenyl]acetamide is a useful research compound. Its molecular formula is C19H18F3N3O2 and its molecular weight is 377.367. The purity is usually 95%.
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Scientific Research Applications

Antimicrobial and Anticancer Agents

• A study reported the synthesis of new lipophilic acetamide derivatives, highlighting their promising broad-spectrum antibacterial activity against both Gram-positive and Gram-negative strains. Some compounds exhibited antifungal activity with minimum inhibitory concentration (MIC) values comparable to clotrimazole. Additionally, the anticancer effects of these compounds were evaluated, showing notable activity against three cancer lines, with further investigation suggesting potential as cytotoxic agents (Ahmed et al., 2018).

Broad-Spectrum Antifungal Agents

• Research identified 2-(2-oxo-morpholin-3-yl)-acetamide derivatives as effective fungicidal agents against Candida species and demonstrated antifungal activity against Aspergillus species. Modifications to the compound's structure improved its plasmatic stability while maintaining antifungal efficacy. One compound, in particular, showed significant fungal load reduction in a murine model of systemic Candida albicans infection, indicating its potential as a broad-spectrum antifungal agent (Bardiot et al., 2015).

Herbicide and Safener Metabolism Studies

• Comparative studies on the metabolism of chloroacetamide herbicides and their metabolites in human and rat liver microsomes explored the metabolic activation pathway that may involve complex processes leading to DNA-reactive products. These findings contribute to understanding the potential risks and mechanisms of action of these compounds in biological systems (Coleman et al., 2000).